Cas no 2138263-04-2 (1-2-(1-methylpiperidin-2-yl)ethyl-1H-imidazol-2-amine)

• Product Name: 1-2-(1-methylpiperidin-2-yl)ethyl-1H-imidazol-2-amine
• CAS No: 2138263-04-2
• MF: C₁₁H₂₀N₄
• MW: 208.303301811218
• CID: 6106621
• PubChem ID: 165873336
• Update Time: 2025-06-10

1-2-(1-methylpiperidin-2-yl)ethyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(1-methylpiperidin-2-yl)ethyl-1H-imidazol-2-amine
• 2138263-04-2
• EN300-1110077
• 1-[2-(1-methylpiperidin-2-yl)ethyl]-1H-imidazol-2-amine

• Inchi： 1S/C11H20N4/c1-14-7-3-2-4-10(14)5-8-15-9-6-13-11(15)12/h6,9-10H,2-5,7-8H2,1H3,(H2,12,13)
• InChI Key： BLNWSIHZWNCONY-UHFFFAOYSA-N
• SMILES： N1(C)CCCCC1CCN1C=CN=C1N

Computed Properties

• Exact Mass: 208.16879665g/mol
• Monoisotopic Mass: 208.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 47.1Ų

Additional information on 1-2-(1-methylpiperidin-2-yl)ethyl-1H-imidazol-2-amine

Comprehensive Overview of 1-2-(1-methylpiperidin-2-yl)ethyl-1H-imidazol-2-amine (CAS No. 2138263-04-2): Properties, Applications, and Research Insights

The compound 1-2-(1-methylpiperidin-2-yl)ethyl-1H-imidazol-2-amine (CAS No. 2138263-04-2) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its intricate design, featuring an imidazole core linked to a methylpiperidine moiety, positions it as a promising candidate for drug discovery and development. Researchers are particularly interested in its potential interactions with biological targets, given its dual functional groups, which may contribute to its binding affinity and selectivity.

In recent years, the demand for novel heterocyclic compounds like 1-2-(1-methylpiperidin-2-yl)ethyl-1H-imidazol-2-amine has surged, driven by advancements in precision medicine and targeted therapies. This compound’s imidazol-2-amine group is often associated with modulating enzyme activity, making it a subject of interest for conditions such as inflammation and metabolic disorders. Meanwhile, the methylpiperidine segment is known for enhancing bioavailability and CNS penetration, a feature highly sought after in neuropharmacology.

From a synthetic chemistry perspective, the preparation of CAS No. 2138263-04-2 involves multi-step organic reactions, often requiring careful optimization of conditions to achieve high yields. The compound’s stability under various pH levels and temperatures has also been a focal point for industrial-scale production. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity, ensuring compliance with regulatory standards.

The rise of AI-driven drug discovery has further amplified interest in 1-2-(1-methylpiperidin-2-yl)ethyl-1H-imidazol-2-amine, as computational models predict its potential synergies with known therapeutic targets. Questions like *"How does 1-2-(1-methylpiperidin-2-yl)ethyl-1H-imidazol-2-amine interact with G-protein-coupled receptors?"* or *"What are the metabolic pathways of CAS No. 2138263-04-2 in vivo?"* frequently appear in scientific forums, reflecting the compound’s relevance in modern research.

Beyond pharmaceuticals, this compound’s derivatives are being explored in agrochemicals and material science, where its nitrogen-rich structure could contribute to functional polymers or catalysts. Environmental studies also examine its biodegradability, addressing growing concerns about sustainable chemistry. As the scientific community continues to unravel its full potential, 1-2-(1-methylpiperidin-2-yl)ethyl-1H-imidazol-2-amine remains a compelling example of innovation at the intersection of chemistry and biology.